Cas no 5432-54-2 ( )

• Product Name: &nbsp
• CAS No: 5432-54-2
• MF: C₂₀H₁₈O
• MW: 274.356325626373
• CID: 940693
• PubChem ID: 226218
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (2-methylphenyl)-diphenylmethanol
• (2-methylphenyl)(diphenyl)methanol
• (2-methylphenyl)diphenylmethanol
• (2-methylphenyl)-diphenyl-methanol
• 2-Methyl-triphenylcarbinol
• AC1L5ELS
• AC1Q76XD
• CTK1H3211
• Diphenyl-o-tolyl-carbinol
• Diphenyl-o-tolyl-methanol
• KST-1A6731
• NSC16432
• o-methyltriphenylmethanol
• SureCN813137
• DS-007739
• 1-(2-METHYLPHENYL)-1,1-DIPHENYLMETHANOL
• NSC-16432
• DTXSID60280341
• NSC 16432
• Q63399192
• Diphenyl(o-tolyl)methanol
• Diphenyl-o-tolylcarbinol
• SCHEMBL813137
• 5432-54-2
•  

• Inchi： 1S/C20H18O/c1-16-10-8-9-15-19(16)20(21,17-11-4-2-5-12-17)18-13-6-3-7-14-18/h2-15,21H,1H3
• InChI Key： RCHCPDVJDGLJNS-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 274.13584
• Monoisotopic Mass: 274.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.112
• Boiling Point: 426.5°C at 760 mmHg
• Flash Point: 169°C
• Refractive Index: 1.613
• PSA: 20.23
• LogP: 4.27920